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Compound of Interest

Compound Name: Dipropyl succinate
CAS No.: 925-15-5
Cat. No.: B167177
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of dipropyl
succinate, specifically its boiling and melting points. The information herein is compiled for use
by researchers, scientists, and professionals in drug development who may utilize this chemical
compound in their work. This document presents quantitative data in a structured format,
outlines relevant experimental methodologies, and includes a visual workflow for property
determination.

Core Physical Properties of Dipropyl Succinate

Dipropyl succinate, also known by its IUPAC name dipropyl butanedioate, is an ester of
succinic acid and propanol.[1] It exists as a clear, colorless liquid at room temperature and is
soluble in ether but insoluble in water.[2][3] The key physical properties of dipropyl succinate
are summarized in the table below.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b167177#bc-rfq
https://www.benchchem.com/product/b167177/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-dipropyl-succinate
https://www.benchchem.com/product/b167177/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-dipropyl-succinate
https://www.benchchem.com/product/b167177/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-dipropyl-succinate
https://www.benchchem.com/product/b167177/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-dipropyl-succinate
http://www.stenutz.eu/chem/solv6.php?name=di-n-propyl+succinate
https://www.echemi.com/products/pid_Rock33791-dipropylsuccinate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3190759.htm
https://www.benchchem.com/product/b167177/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-dipropyl-succinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physical Property Value Conditions
Boiling Point 250.8 °C at 760 mmHg[4]
251 °C Not specified[1]

Melting Point -5.9°C Not specified[2][3]
-6 °C Not specified[1]

Experimental Protocols for Physical Property
Determination

While specific experimental protocols for dipropyl succinate are not readily available in the
provided literature, the following are generalized, detailed methodologies for determining the
boiling and melting points of liquid esters, which are directly applicable.

2.1. Determination of Boiling Point via Distillation

The boiling point of a liquid ester such as dipropyl succinate can be accurately determined
using the distillation method. This method is suitable for determining the boiling point of a pure
substance or for separating components of a liquid mixture.

Apparatus:

e Round-bottom flask

o Heating mantle or sand bath

« Distillation head (still head)

o Condenser (Liebig, Graham, or Allihn)
e Thermometer and adapter

e Receiving flask

» Boiling chips or magnetic stirrer
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e Clamps and stands
Procedure:

o Assembly: Assemble the distillation apparatus in a fume hood. The round-bottom flask is
placed in the heating mantle, and the distillation head is fitted to the flask. The thermometer
is inserted into the distillation head with the top of the bulb level with the side arm leading to
the condenser. The condenser is attached to the side arm and connected to a water source
(water in at the bottom, out at the top). A receiving flask is placed at the end of the
condenser.

o Sample Preparation: Place a known volume of dipropyl succinate into the round-bottom
flask, ensuring it is no more than two-thirds full. Add a few boiling chips or a magnetic stir bar
to ensure smooth boiling.

e Heating: Begin heating the sample gently. The liquid will start to vaporize and the vapor will
rise into the distillation head.

e Equilibrium and Measurement: The temperature on the thermometer will rise and then
stabilize as the vapor condenses and drips into the receiving flask. The stable temperature at
which the liquid is actively distilling is recorded as the boiling point.[5] It is crucial that the
thermometer bulb is fully immersed in the vapor to obtain an accurate reading.

o Data Recording: Record the atmospheric pressure at the time of the experiment, as boiling
point is dependent on pressure. The observed boiling point can be corrected to standard
pressure if necessary.

2.2. Determination of Melting Point (Freezing Point)

For a substance that is liquid at room temperature, the "melting point" is more accurately
described as the freezing point. A common method for determining the freezing point is through
controlled cooling.

Apparatus:

e Test tube
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Beaker

Cooling bath (e.qg., ice-water or dry ice-acetone)

Thermometer or temperature probe

Stirring rod or magnetic stirrer
Procedure:
o Sample Preparation: Place a sample of dipropyl succinate into a test tube.

o Cooling Setup: Immerse the test tube in a cooling bath. The cooling bath should be at a
temperature significantly lower than the expected freezing point.

e Cooling and Stirring: Continuously stir the liquid sample with a stirring rod or magnetic stirrer
while monitoring the temperature with a thermometer or temperature probe.

o Observation of Freezing: As the liquid cools, the temperature will decrease. When the
substance begins to freeze, the temperature will plateau. This is because the heat of fusion
is released, counteracting the cooling.

» Data Recording: The constant temperature at which the liquid and solid phases are in
equilibrium is recorded as the freezing point (melting point).

A more precise method for determining melting points of solids involves using a capillary tube
and a melting point apparatus.[6][7][8] For a substance like dipropyl succinate, this would
involve first freezing a sample and then determining the melting point of the solid.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
boiling and melting points of dipropyl succinate.
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Boiling Point Determination Melting Point (Freezing Point) Determination
Start: Obtain Dipropyl Succinate Sample Start: Obtain Dipropyl Succinate Sample
Y Y
Set up Distillation Apparatus Place Sample in Test Tube with Thermometer
Heat Sample Gently Cool Sample in a Cooling Bath
Observe Vapor Condensation and Temperature Stir and Monitor Temperature
Record Stable Boiling Temperature Observe Temperature Plateau During Freezing
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End: Melting Point Determined
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Caption: Workflow for determining the boiling and melting points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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